4-[2-(1-Methyl-piperidin-4-yl)-thiazol-4-yl]-benzoic acid

• CAS No.: 860344-63-4
• Molecular Formula: C16H18N2O2S
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 4-[2-(1-methylpiperidin-4-yl)-1,3-thiazol-4-yl]benzoic acid
• InChI: InChI=1S/C16H18N2O2S/c1-18-8-6-12(7-9-18)15-17-14(10-21-15)11-2-4-13(5-3-11)16(19)20/h2-5,10,12H,6-9H2,1H3,(H,19,20)
• InChI Key: YWFGLSUBMHQMHT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)C2=NC(=CS2)C3=CC=C(C=C3)C(=O)O

Description

4-[2-(1-Methyl-piperidin-4-yl)-thiazol-4-yl]-benzoic acid is a useful research compound. Its molecular formula is C16H18N2O2S and its molecular weight is 302.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(2-Piperidin-4-yl-thiazol-4-yl)-benzoic acid (1 mmol) in acetic acid (0.5 mL), methanol (3 mL) and tetrahydrofurane (4.5 mL) was added formaldehyde (aq. 37%, 300 mL) and polystyrene bound cyanoborohydride (2.36 mmol/g, 900 mg). The slurry was then agitated for 16 hours at room temperature. The slurry was then filtered and the resin washed with methanol (2 mL). The solution was concentrated to dryness in vacuo. m/z=303.1 in MS ES+, which was characterized by hplc and MS and used in the next step without any further purification.